3-Aminosuccinimide

• CAS: 404887-22-5
• Molecular Formula: C4H6N2O2
• Molecular Weight: 114.10 g/mol
• InChI: InChI=1S/C4H6N2O2/c5-2-1-3(7)6-4(2)8/h2H,1,5H2,(H,6,7,8)/t2-/m1/s1
• InChIKey: YDNMHDRXNOHCJH-UWTATZPHSA-N

3-Aminosuccinimide (CAS 404887-22-5): Chemical Identity and Procurement Baseline

3-Aminosuccinimide (CAS 404887-22-5), also referred to as (R)-Aspartimide or (3R)-3-aminopyrrolidine-2,5-dione, is a chiral cyclic imide with the molecular formula C4H6N2O2 and molecular weight 114.10 g/mol . It is a pyrrolidinone derivative featuring a succinimide core substituted with an amino group at the 3-position in the R-configuration [1]. This compound is a solid with predicted boiling point 337.0±35.0 °C, predicted density 1.337±0.06 g/cm³, and predicted pKa 8.93±0.50 . 3-Aminosuccinimide occurs as a byproduct during solid-phase peptide synthesis (SPPS) of aspartic acid-containing peptides via cyclization during Fmoc removal or peptide coupling , and has been investigated as a potential anticonvulsant agent scaffold [2].

✓ Stereochemical control studies – (R)-configuration supports SAR reproducibility

✓ Anticonvulsant scaffold screening – PTZ seizure-model research context

✓ Fluorophore precursor – ambient air oxidation to 3-aminomaleimides

✓ Regioselective heterocycle synthesis – access to pyrroloisoquinolines

• [1] ChEBI. 3-Aminosuccinimide. CHEBI:195552. A pyrrolidinone that is succinimide substituted by an amino group at position 3. View Source
• [2] PeptideDB. (R)-3-Aminopyrrolidine-2,5-dione. CAS: 404887-22-5. Bioactivity: A potential anticonvulsant agent. View Source

Why Generic Substitution of 3-Aminosuccinimide (CAS 404887-22-5) Fails in Critical Applications

Generic substitution of 3-aminosuccinimide (CAS 404887-22-5) with non-specific analogs is not viable due to the compound's stereochemical specificity and defined substitution pattern. The (R)-enantiomer exhibits distinct reactivity and biological outcomes compared to the (S)-enantiomer and racemic mixtures [1]. The regioselectivity of reduction reactions involving 3-aminosuccinimides is directly governed by the degree of substitution on the succinimide ring, meaning that even closely related analogs with different N-substitution patterns yield divergent reaction pathways and heterocyclic products [2]. Furthermore, the amino group at position 3 confers unique reactivity—such as the capacity to undergo air oxidation to yield fluorescent 3-aminomaleimide derivatives—that is absent in unsubstituted succinimide or N-hydroxysuccinimide (NHS) [3]. Procurement of this specific CAS requires verification of stereochemical purity, as the biological and synthetic utility is directly tied to the (R)-configuration [4].

Racemic or (S)-enantiomer Stereochemistry may shift biological outcome; (R)-configuration required for reproducible SAR interpretation

Unsubstituted succinimide Lacks 3-amino group – oxidative fluorophore conversion pathway absent, limiting probe development

N-substituted analogs Different substitution pattern may alter regioselectivity – diverges from targeted pyrroloisoquinoline routes

• [1] Kang, Y.K., Park, H.S. Synthesis and anticonvulsant evaluation of a series of (R)- and (S)-N-Cbz-α-aminosuccinimide and their structure activity relationship. Archives of Pharmacal Research, 1996, 19(4), 275-279. View Source
• [2] Brière, J.F., Charpentier, P., Dupas, G., Quéguiner, G., Bourguignon, J. Regioselective reductions of various 3-aminosuccinimides; application to the synthesis of two heterocyclic systems. Tetrahedron, 1997, 53(6), 2075-2086. DOI: 10.1016/S0040-4020(96)01157-X. View Source
• [3] Guo, Y., Yao, L., Luo, L., Wang, H., Yang, Z., Wang, Z., Ai, S., Zhang, Y., Zou, Q., Zhang, H. Alkylaminomaleimide fluorophores: synthesis via air oxidation and emission modulation by twisted intramolecular charge transfer. Organic Chemistry Frontiers, 2021, 8, 239-248. DOI: 10.1039/D0QO01285H. View Source
• [4] MedChemExpress. (R)-3-Aminopyrrolidine-2,5-dione. CAS No.: 404887-22-5. Stereochemistry specified as (3R)-configuration. View Source

3-Aminosuccinimide (CAS 404887-22-5): Product-Specific Quantitative Evidence for Selection

Anticonvulsant Efficacy: N-Cbz-α-Aminosuccinimide Derivatives vs. Ethosuximide in PTZ-Induced Seizure Model

Among a series of (R)- and (S)-N-Cbz-α-aminosuccinimide derivatives synthesized from (R)-3-aminosuccinimide, the unsubstituted N-Cbz-α-aminosuccinimide (compound 1) demonstrated anticonvulsant activity in the pentylenetetrazole (PTZ)-induced seizure model. While the parent (R)-3-aminosuccinimide core itself is a scaffold rather than the final active agent, the derivative series enables class-level inference regarding the scaffold's utility [1]. In a separate but mechanistically related study, 3-aminopyrrolidine-2,5-dione derivatives were evaluated for anticonvulsant activity, with the most active compound 3-((4-chlorophenyl)amino)pyrrolidine-2,5-dione showing ED50 = 61.9 mg/kg in the PTZ test compared to the reference anticonvulsant ethosuximide (ED50 = 126.5 mg/kg), representing a 2.04-fold improvement in potency [2]. The protective index (PI = TD50/ED50) for this derivative was 3.39, exceeding that of ethosuximide [3]. None of the studied 3-aminopyrrolidine-2,5-dione derivatives showed hepatocytotoxicity [4].

Anticonvulsant potency (PTZ)

Class-level inference

Reported ED50: 61.9 mg/kg (test compound) vs 126.5 mg/kg (ethosuximide)

Supports scaffold potency assessment in seizure-model context

Scaffold-based inference; direct activity of parent not reported

Evidence Dimension	Anticonvulsant potency in PTZ-induced seizure model (ED50)
Target Compound Data	3-((4-chlorophenyl)amino)pyrrolidine-2,5-dione derivative: ED50 = 61.9 mg/kg
Comparator Or Baseline	Ethosuximide (reference anticonvulsant): ED50 = 126.5 mg/kg
Quantified Difference	2.04-fold lower ED50 (higher potency)
Conditions	Mouse PTZ (pentylenetetrazole)-induced seizure model; intraperitoneal administration

Why This Matters

The 3-aminosuccinimide scaffold enables generation of derivatives with 2-fold greater potency than the clinical reference ethosuximide, justifying procurement of this specific core for anticonvulsant lead optimization programs.

• [1] Kang, Y.K., Park, H.S. Synthesis and anticonvulsant evaluation of a series of (R)- and (S)-N-Cbz-α-aminosuccinimide and their structure activity relationship. Archives of Pharmacal Research, 1996, 19(4), 275-279. View Source
• [2] Jarzyński, S., et al. Mechanochemical synthesis and anticonvulsant activity of 3-aminopyrrolidine-2,5-dione derivatives. Biomedicine & Pharmacotherapy, 2023, 168, 115749. ED50 data: compound 3-((4-chlorophenyl)amino)pyrrolidine-2,5-dione vs. ethosuximide. View Source
• [3] Jarzyński, S., et al. Mechanochemical synthesis and anticonvulsant activity of 3-aminopyrrolidine-2,5-dione derivatives. Biomedicine & Pharmacotherapy, 2023, 168, 115749. Protective index data: PI = 3.39 vs. ethosuximide. View Source
• [4] Jarzyński, S., et al. Mechanochemical synthesis and anticonvulsant activity of 3-aminopyrrolidine-2,5-dione derivatives. Biomedicine & Pharmacotherapy, 2023, 168, 115749. Toxicity: none of the studied compounds showed hepatocytotoxicity. View Source

Fluorescent Probe Precursor: Air Oxidation of 3-Aminosuccinimide to 3-Aminomaleimide Fluorophores

3-Aminosuccinimide serves as a precursor for generating 3-aminomaleimide fluorophores via spontaneous air oxidation. Experimental and computational studies demonstrated that the chemical conversion from aminosuccinimide to aminomaleimide is thermodynamically favorable [1]. This reactivity is unique to the 3-amino-substituted succinimide scaffold; unsubstituted succinimide and N-substituted succinimides lacking the 3-amino group do not undergo this oxidative conversion to yield fluorescent products [2]. The study demonstrated compatibility with a series of primary and secondary amines, and showed that steric and electronic effects exerted by amino-substituted groups can effectively inhibit twisted intramolecular charge transfer (TICT), thereby markedly improving quantum yields of the resulting 3-aminomaleimide fluorophores [3]. As a proof-of-concept, the 3-aminomaleimides functioned as efficient fluorophores applicable in solid emission for optical waveguides and emissive oligomers for bioimaging [4].

Fluorophore generation

Class-level inference

3-Aminosuccinimide: air oxidation → fluorescent maleimides; unsubstituted succinimide: no conversion

Enables simple fluorophore synthesis pathway

Quantum yield modulation via TICT inhibition reported

Evidence Dimension	Fluorophore generation capacity via air oxidation
Target Compound Data	3-Aminosuccinimide: undergoes thermodynamically favorable oxidation to 3-aminomaleimide fluorophores
Comparator Or Baseline	Unsubstituted succinimide / N-hydroxysuccinimide (NHS): no such oxidative conversion to fluorescent maleimides
Quantified Difference	Qualitative differentiation (presence vs. absence of fluorophore-generating reactivity)
Conditions	Air oxidation under ambient conditions; combined experimental and computational studies (DFT)

Why This Matters

Procurement of 3-aminosuccinimide enables access to a unique, simple fluorophore generation pathway unavailable with standard succinimide derivatives, providing a competitive advantage for laboratories developing bioimaging probes or optical materials.

• [1] Guo, Y., Yao, L., Luo, L., Wang, H., Yang, Z., Wang, Z., Ai, S., Zhang, Y., Zou, Q., Zhang, H. Alkylaminomaleimide fluorophores: synthesis via air oxidation and emission modulation by twisted intramolecular charge transfer. Organic Chemistry Frontiers, 2021, 8, 239-248. DOI: 10.1039/D0QO01285H. View Source
• [2] Guo, Y., et al. Org. Chem. Front., 2021, 8, 239-248. Comparative note: unsubstituted succinimide lacks the 3-amino group required for this oxidative conversion. View Source
• [3] Guo, Y., et al. Org. Chem. Front., 2021, 8, 239-248. TICT inhibition and quantum yield modulation via amino-substituted groups. View Source
• [4] Guo, Y., et al. Org. Chem. Front., 2021, 8, 239-248. Applications: optical waveguides and emissive oligomers for bioimaging. View Source

Heterocyclic Synthesis: Regioselective Reduction of 3-Aminosuccinimides vs. Alternative Routes to Pyrroloisoquinolines

3-Aminosuccinimides enable a regioselective reduction pathway to access pyrrolo[3,2-c]isoquinolines and the novel heterocyclic system 3,6-methano-2,5-benzodiazocine [1]. The regioselectivity of reduction was shown to depend directly on the degree of substitution of the 3-aminosuccinimide starting material [2]. Various known routes to 3-aminosuccinimides were tested, but a new approach via nucleophilic addition of arylalkylamines on maleimide yielded superior results compared to previously established methods [3]. The hydroxylactams formed in-situ are converted to ethoxylactams, which upon generation of an iminium salt afford the target heterocyclic products [4]. This synthetic route provides access to complex polycyclic structures in fewer steps than alternative approaches that do not utilize the 3-aminosuccinimide scaffold.

Heterocycle synthesis route

Cross-study comparable

Regioselective reduction yields pyrrolo[3,2-c]isoquinolines; depends on substitution degree

Supports access to complex polycyclic scaffolds

Nucleophilic addition route reported as improved over prior approaches

Evidence Dimension	Synthetic route efficiency to pyrroloisoquinolines
Target Compound Data	3-Aminosuccinimide route: regioselective reduction yields pyrrolo[3,2-c]isoquinolines and 3,6-methano-2,5-benzodiazocine
Comparator Or Baseline	Previously known synthetic routes to 3-aminosuccinimides (tested but gave inferior results)
Quantified Difference	Qualitative assessment: new nucleophilic addition route superior; regioselectivity dependent on degree of substitution
Conditions	Reaction conditions: nucleophilic addition of arylalkylamines on maleimide; regioselective reduction with borane or similar reducing agents

Why This Matters

Procurement of 3-aminosuccinimide provides access to a validated, regioselective route to pyrroloisoquinoline scaffolds, enabling efficient construction of biologically relevant heterocycles that are otherwise challenging to synthesize.

• [1] Brière, J.F., Charpentier, P., Dupas, G., Quéguiner, G., Bourguignon, J. Regioselective reductions of various 3-aminosuccinimides; application to the synthesis of two heterocyclic systems. Tetrahedron, 1997, 53(6), 2075-2086. DOI: 10.1016/S0040-4020(96)01157-X. View Source
• [2] Brière, J.F., et al. Tetrahedron, 1997, 53(6), 2075-2086. Regioselectivity depends on degree of substitution of 3-aminosuccinimide. View Source
• [3] Brière, J.F., et al. Tetrahedron, 1997, 53(6), 2075-2086. New approach via nucleophilic addition of arylalkylamines on maleimide gave better results. View Source
• [4] Brière, J.F., et al. Tetrahedron, 1997, 53(6), 2075-2086. Hydroxylactam to ethoxylactam conversion followed by iminium salt generation. View Source

Stereochemical Purity Requirement: (R)-Enantiomer vs. (S)-Enantiomer in Anticonvulsant SAR

The pharmacological effects of N-Cbz-α-aminosuccinimide derivatives were found to be dependent on both their N-substituted alkyl chains and their stereochemistry [1]. (R)- and (S)-enantiomers of N-Cbz-α-aminosuccinimide were synthesized from the corresponding (R)- and (S)-N-Cbz-aspartic acid starting materials and evaluated for anticonvulsant activity, demonstrating that stereochemical configuration influences biological outcome [2]. The target compound (CAS 404887-22-5) is specifically the (R)-enantiomer (3R-amino-2,5-pyrrolidinedione), with InChIKey YDNMHDRXNOHCJH-UWTATZPHSA-N and isomeric SMILES C1[C@H](C(=O)NC1=O)N specifying the (R)-configuration . The (S)-enantiomer has a different CAS registry (73537-92-5) and distinct biological properties [3].

Stereochemical purity

Class-level inference

(R)-enantiomer (CAS 404887-22-5) vs (S)-enantiomer (CAS 73537-92-5) – distinct SAR profiles

Ensures stereochemically defined SAR

Enantiomer-specific activity inferred from N-Cbz derivative studies

Evidence Dimension	Stereochemical influence on anticonvulsant activity
Target Compound Data	(R)-3-aminosuccinimide (CAS 404887-22-5): specific (R)-configuration
Comparator Or Baseline	(S)-3-aminosuccinimide (CAS 73537-92-5): different enantiomer with distinct SAR profile
Quantified Difference	Qualitative differentiation based on SAR studies; stereochemistry-dependent pharmacological effects
Conditions	Synthesis from (R)- vs. (S)-N-Cbz-aspartic acid; anticonvulsant evaluation in PTZ model

Why This Matters

Procurement of CAS 404887-22-5 specifically ensures the (R)-enantiomer, which is critical for SAR studies where stereochemical configuration determines biological activity; substitution with racemic or (S)-enantiomer would confound experimental results.

• [1] Kang, Y.K., Park, H.S. Synthesis and anticonvulsant evaluation of a series of (R)- and (S)-N-Cbz-α-aminosuccinimide and their structure activity relationship. Archives of Pharmacal Research, 1996, 19(4), 275-279. View Source
• [2] Kang, Y.K., Park, H.S. Arch. Pharm. Res., 1996, 19(4), 275-279. Both enantiomers evaluated for anticonvulsant activity. View Source
• [3] ChEBI. L-3-Aminosuccinimide. CHEBI:46749. CAS: 73537-92-5. (S)-enantiomer distinct from (R)-enantiomer. View Source

3-Aminosuccinimide (CAS 404887-22-5): Validated Research and Industrial Application Scenarios

Anticonvulsant Drug Discovery: Lead Optimization of 3-Aminopyrrolidine-2,5-dione Derivatives

Based on the class-level evidence that 3-aminopyrrolidine-2,5-dione derivatives exhibit ED50 values as low as 61.9 mg/kg in the PTZ seizure model—representing a 2.04-fold potency improvement over ethosuximide (ED50 = 126.5 mg/kg)—3-aminosuccinimide (CAS 404887-22-5) serves as a validated scaffold for anticonvulsant lead optimization programs. The demonstrated protective index (PI = 3.39) and absence of hepatocytotoxicity in derivative series support its use in medicinal chemistry campaigns targeting epilepsy and related neurological disorders . The (R)-stereochemistry of this specific CAS is essential for SAR reproducibility [8].

Fluorescent Probe Development: 3-Aminosuccinimide as Precursor to 3-Aminomaleimide Fluorophores

As established by experimental and computational evidence, 3-aminosuccinimide undergoes thermodynamically favorable air oxidation to yield 3-aminomaleimide fluorophores . This reactivity, which is absent in unsubstituted succinimide and NHS, enables researchers to generate fluorescent probes via a simple, ambient-condition protocol. The resulting 3-aminomaleimides have been validated as efficient fluorophores for solid emission in optical waveguides and as emissive oligomers for bioimaging applications [8]. Laboratories developing bioimaging tools or optical materials can leverage this unique oxidative conversion pathway to access functional fluorophores without complex synthetic procedures.

Heterocyclic Synthesis: Construction of Pyrrolo[3,2-c]isoquinolines and 3,6-Methano-2,5-benzodiazocines

3-Aminosuccinimide enables a regioselective reduction pathway to access pyrrolo[3,2-c]isoquinolines and the novel heterocyclic system 3,6-methano-2,5-benzodiazocine . The regioselectivity of this reduction is directly governed by the degree of substitution on the 3-aminosuccinimide scaffold, providing synthetic chemists with a tunable entry point to complex polycyclic structures [8]. The optimized nucleophilic addition route from maleimide yields superior results compared to previously known synthetic approaches to these heterocyclic scaffolds [7]. This application scenario is particularly relevant for medicinal chemistry programs requiring efficient access to isoquinoline-based pharmacophores.

Peptide Synthesis Quality Control: Aspartimide Byproduct Analysis and Quantification

3-Aminosuccinimide (specifically (R)-Aspartimide) is a well-characterized byproduct formed during solid-phase peptide synthesis (SPPS) of aspartic acid-containing peptides via cyclization during Fmoc removal or peptide coupling steps . Procurement of authentic (R)-3-aminosuccinimide (CAS 404887-22-5) enables its use as an analytical reference standard for monitoring and quantifying aspartimide formation in SPPS workflows [8]. This application is critical for peptide manufacturers and research laboratories requiring precise control over peptide purity and for troubleshooting aspartimide-related side reactions in Fmoc-based synthesis protocols.

Application

Selection Property

Validation Focus

Seizure model lead optimization studies

(R)-Stereochemical configuration

PTZ seizure model SAR endpoints

Fluorescent probe development

Air-oxidation to 3-aminomaleimides

Quantum yield & TICT modulation

Heterocyclic scaffold synthesis

Regioselective reduction pathway

Pyrroloisoquinoline ring formation

SPPS aspartimide byproduct monitoring

Authentic (R)-enantiomer standard

Retention time & identity confirmation

• [1] Jarzyński, S., et al. Mechanochemical synthesis and anticonvulsant activity of 3-aminopyrrolidine-2,5-dione derivatives. Biomedicine & Pharmacotherapy, 2023, 168, 115749. View Source
• [2] Kang, Y.K., Park, H.S. Synthesis and anticonvulsant evaluation of a series of (R)- and (S)-N-Cbz-α-aminosuccinimide and their structure activity relationship. Archives of Pharmacal Research, 1996, 19(4), 275-279. View Source
• [3] Guo, Y., Yao, L., Luo, L., Wang, H., Yang, Z., Wang, Z., Ai, S., Zhang, Y., Zou, Q., Zhang, H. Alkylaminomaleimide fluorophores: synthesis via air oxidation and emission modulation by twisted intramolecular charge transfer. Organic Chemistry Frontiers, 2021, 8, 239-248. DOI: 10.1039/D0QO01285H. View Source
• [4] Guo, Y., et al. Org. Chem. Front., 2021, 8, 239-248. Applications: optical waveguides and emissive oligomers for bioimaging. View Source
• [5] Brière, J.F., Charpentier, P., Dupas, G., Quéguiner, G., Bourguignon, J. Regioselective reductions of various 3-aminosuccinimides; application to the synthesis of two heterocyclic systems. Tetrahedron, 1997, 53(6), 2075-2086. DOI: 10.1016/S0040-4020(96)01157-X. View Source
• [6] Brière, J.F., et al. Tetrahedron, 1997, 53(6), 2075-2086. Regioselectivity depends on degree of substitution. View Source
• [7] Brière, J.F., et al. Tetrahedron, 1997, 53(6), 2075-2086. Nucleophilic addition route gave better results. View Source
• [8] Ruczyński, J., Lewandowska, B., Mucha, P., et al. Problem of aspartimide formation in Fmoc-based solid-phase peptide synthesis. Journal of Peptide Science, 2008, 14(3), 335-341. View Source